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Compound of Interest

Compound Name: Lauryl Lactate

Cat. No.: B030782

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lauryl lactate, an
ester of lauryl alcohol and lactic acid, in various organic solvents. Due to the limited availability
of specific quantitative data in publicly accessible literature, this guide presents estimated
solubility values based on the known properties of similar long-chain esters. Furthermore, a
detailed experimental protocol for the precise determination of lauryl lactate solubility is
provided to empower researchers to ascertain definitive values tailored to their specific
laboratory conditions.

Introduction to Lauryl Lactate

Lauryl lactate (CAS No. 6283-92-7) is a versatile compound utilized in the pharmaceutical,
cosmetic, and personal care industries.[1] Its functions include acting as an emollient, skin-
conditioning agent, and a solubilizer for hydrophobic molecules.[2][3] A clear to pale yellow
liquid, lauryl lactate's solubility is a critical parameter for formulation development, ensuring
product stability, efficacy, and desired sensory attributes.

Quantitative Solubility Data

Direct, experimentally determined quantitative solubility data for lauryl lactate in a range of
organic solvents is not readily available in scientific literature. However, based on its chemical
structure—a C12 alkyl chain esterified with lactic acid—and the reported solubility of similar
long-chain esters like myristyl lactate and cetyl lactate in organic solvents, we can provide the
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following estimated solubility profile.[4] It is imperative to note that these values are estimations
and should be experimentally verified for any critical application.
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Solvent

Chemical Class

Estimated
Solubility at 25°C (
g/100 mL)

Notes

Ethanol

Alcohol

> 50 (Freely Soluble)

Lauryl lactate is widely
reported to be soluble
in alcohol.[5][6]

Methanol

Alcohol

> 30 (Soluble)

High polarity may
slightly reduce
solubility compared to

ethanol.

Isopropyl Alcohol

Alcohol

> 50 (Freely Soluble)

Similar to ethanol,
expected to be a good

solvent.

Acetone

Ketone

> 30 (Soluble)

Generally a good

solvent for esters.

Ethyl Acetate

Ester

> 50 (Freely Soluble)

"Like dissolves like"
principle suggests

high solubility.

Hexane

Alkane

<1 (Sparingly
Soluble)

The polarity of the
lactate group limits
solubility in nonpolar

solvents.

Toluene

Aromatic Hydrocarbon

<10 (Slightly Soluble)

Aromatic nature
provides some
interaction, but
polarity mismatch

exists.

Chloroform

Halogenated Alkane

> 30 (Soluble)

A versatile solvent for
a wide range of

organic compounds.

Water

Agqueous

Insoluble/Partially
Soluble

Reports are

conflicting, with some
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stating insolubility and
others partial
solubility, suggesting it
may be dispersible.[7]
[8] One source
indicates an
experimental value of

approximately 1 g/L.
[5]

These are estimated values and should be confirmed by experimental determination.

Experimental Protocol: Determination of Lauryl
Lactate Solubility

To obtain precise solubility data, the isothermal saturation method followed by quantitative
analysis is recommended. High-Performance Liquid Chromatography (HPLC) is a suitable
analytical technique for quantifying the concentration of lauryl lactate in the solvent.

Materials and Equipment

o Lauryl Lactate (high purity)

o Selected organic solvents (HPLC grade)

e Analytical balance (+ 0.1 mg)

» Thermostatic shaker bath or incubator

e Centrifuge

o Syringe filters (0.45 um, solvent-compatible)
e Volumetric flasks and pipettes

o HPLC system with a suitable detector (e.g., UV or Refractive Index)
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e HPLC column suitable for ester analysis (e.g., C18)

 Vials for sample collection and HPLC analysis

Procedure

e Preparation of Saturated Solutions:

o Add an excess amount of lauryl lactate to a series of vials, each containing a known
volume of a different organic solvent. The presence of undissolved solid is crucial to
ensure saturation.

o Seal the vials to prevent solvent evaporation.

o Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25°C)
and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Collection and Preparation:

o After the equilibration period, allow the vials to stand undisturbed at the set temperature
for at least 2 hours to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pipette, avoiding any solid
particles.

o Filter the collected supernatant through a 0.45 um syringe filter into a clean vial. This step
is critical to remove any undissolved microparticles.

o Dilute the filtered solution with the respective solvent to a concentration that falls within the
linear range of the HPLC calibration curve.

e HPLC Analysis:

o Prepare a series of standard solutions of lauryl lactate of known concentrations in the
solvent of interest.

o Develop a suitable HPLC method for the separation and quantification of lauryl lactate.
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o Inject the standard solutions to generate a calibration curve.
o Inject the prepared sample solutions.

o Determine the concentration of lauryl lactate in the diluted samples by comparing their
peak areas to the calibration curve.

» Calculation of Solubility:

o Calculate the concentration of lauryl lactate in the original saturated solution, taking into
account the dilution factor.

o Express the solubility in the desired units (e.g., g/100 mL or mg/mL).

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of lauryl lactate can
be visualized as follows:
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Add excess Lauryl Lactate to solvent

Y

Equilibrate at constant temperature with agitation

Y

Allow excess solid to settle

Sample P‘;ocessing

Withdraw supernatant

Y

Filter through 0.45 pm filter

Y

Dilute filtered solution

Quantitative Analysis

Prepare standard solutions HPLC analysis of samples

Y

HPLC analysis of standards (Calibration Curve)

Data Inte‘;pretation

Determine concentration from calibration curve

Y

Calculate solubility (accounting for dilution)
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Key Intermolecular Interactions in Dissolution

Solute (Lauryl Lactate)

Solute-Solute Interactions Solution
(van der Waals, Dipole-Dipole) Overcome UV"

Solute-Solvent Interactions

Solvent (Favorable for Dissolution)

Overcome
Solvent-Solvent Interactions ?
(H-Bonding, Dipole-Dipole, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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